Cas no 2229656-40-8 (1-3-(furan-2-yl)-2-methylprop-2-en-1-yl-N-methylcyclopropan-1-amine)

• Product Name: 1-3-(furan-2-yl)-2-methylprop-2-en-1-yl-N-methylcyclopropan-1-amine
• CAS No: 2229656-40-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5965939
• PubChem ID: 165785414
• Update Time: 2025-10-24

1-3-(furan-2-yl)-2-methylprop-2-en-1-yl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(furan-2-yl)-2-methylprop-2-en-1-yl-N-methylcyclopropan-1-amine
• 1-[3-(furan-2-yl)-2-methylprop-2-en-1-yl]-N-methylcyclopropan-1-amine
• EN300-1801483
• 2229656-40-8

• Inchi： 1S/C12H17NO/c1-10(8-11-4-3-7-14-11)9-12(13-2)5-6-12/h3-4,7-8,13H,5-6,9H2,1-2H3/b10-8+
• InChI Key： STZDQIHCIWGJRI-CSKARUKUSA-N
• SMILES： O1C=CC=C1/C=C(\C)/CC1(CC1)NC

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-3-(furan-2-yl)-2-methylprop-2-en-1-yl-N-methylcyclopropan-1-amine

Introduction to 1-(3-(Furan-2-yl)-2-methylprop-2-en-1-yl)-N-methylcyclopropanamine (CAS No. 2229656-40-8)

The compound 1-(3-(furan-2-yl)-2-methylprop-2-en-1-yl)-N-methylcyclopropanamine, identified by the CAS registry number CAS No. 2229656408, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered ring with significant ring strain, making it highly reactive and interesting for various chemical applications.

The molecule's structure comprises a cyclopropane ring substituted with an N-methyl group and a side chain that includes a furan moiety and a methyl-substituted propenyl group. The presence of the furan ring introduces aromaticity and potential for conjugation, which can influence the compound's electronic properties and reactivity. The propenyl group adds further complexity, introducing double bonds that can participate in various chemical reactions, including addition and polymerization reactions.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with specific pharmacological properties. The cyclopropane ring is known to exhibit unique reactivity in biological systems, making it a valuable component in medicinal chemistry. Additionally, the furan moiety has been associated with antioxidant properties, which could be beneficial in therapeutic applications.

From a synthetic perspective, the preparation of this compound involves multi-step organic synthesis techniques, including alkylation, cyclopropanation, and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact.

In terms of applications, this compound has shown promise in materials science as well. Its structural features make it a candidate for use in advanced materials such as polymers or nanomaterials. The ability to tune its properties through substitution patterns on the furan and propenyl groups offers versatility in its potential applications.

Moreover, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity using density functional theory (DFT) calculations. These studies provide insights into its potential interactions with biological targets, aiding in the design of more effective drugs or materials.

In conclusion, 1-(3-(furan-2-y)l)-N-methylcyclopropanamine (CAS No. 2229656408) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it an intriguing subject for further research, particularly in drug discovery and materials science.